Cas no 158262-74-9 (Pentanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-4,4-dimethyl-3-oxo-)

• Product Name: Pentanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-4,4-dimethyl-3-oxo-
• CAS No: 158262-74-9
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• MDL: MFCD00170388
• CID: 1336270
• PubChem ID: 135522084
• Update Time: 2025-07-11

Pentanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-4,4-dimethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-4,4-dimethyl-3-oxo-
• AURORA 13820
• 2-(3-HYDROBENZIMIDAZOL-2-YLIDENE)-4,4-DIMETHYL-3-OXOPENTANENITRILE
• 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile
• 2-(1,3-Dihydro-2H-benzo[d]imidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile
• ChemDiv3_004968
• 158262-74-9
• SR-01000085458-1
• CS-0358442
• MS-10795
• IDI1_022878
• (Z)-2-(1H-benzimidazol-2-yl)-3-hydroxy-4,4-dimethylpent-2-enenitrile
• MFCD00170388
• SR-01000085458

• MDL： MFCD00170388
• Inchi： 1S/C14H15N3O/c1-14(2,3)12(18)9(8-15)13-16-10-6-4-5-7-11(10)17-13/h4-7,18H,1-3H3,(H,16,17)/b12-9-
• InChI Key： IUBYVTZBUZYMMG-XFXZXTDPSA-N
• SMILES： O/C(=C(/C#N)\C1=NC2C=CC=CC=2N1)/C(C)(C)C

Computed Properties

• Exact Mass: 241.12165
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 64.92